6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 6-(cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C11H13NO3/c1-7-9(11(13)14)4-5-10(12-7)15-6-8-2-3-8/h4-5,8H,2-3,6H2,1H3,(H,13,14)
• InChI Key: LIQBLFCFMXNSDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)OCC2CC2)C(=O)O

Description

6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid is a pyridine-based carboxylic acid derivative featuring a cyclopropylmethoxy substituent at position 6 and a methyl group at position 2. The cyclopropylmethoxy group is known to enhance metabolic stability and modulate lipophilicity, while the carboxylic acid moiety enables further functionalization (e.g., esterification, amidation) for drug discovery applications .

Biological Activity

6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H11NO3
• Molecular Weight : 195.20 g/mol
• IUPAC Name : 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid

The biological activity of 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The compound's structural features allow it to modulate biological pathways, potentially leading to therapeutic effects.

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular responses.
• Receptor Interaction : It can bind to receptors, influencing signal transduction pathways that regulate cell function.

Antimicrobial Activity

Research indicates that derivatives of pyridine compounds exhibit significant antimicrobial properties. For instance, studies have shown that similar pyridine derivatives can inhibit the growth of various bacterial strains and fungi. The potential for 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid to exhibit similar activity warrants investigation.

Anti-inflammatory Effects

Compounds with similar structural characteristics have been reported to possess anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and mediators, suggesting that 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid could play a role in reducing inflammation.

Antitumor Activity

Preliminary studies on related pyridine compounds have demonstrated their effectiveness against cancer cell lines. The potential cytotoxic effects of 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid against tumor cells could be an area for future research.

Case Studies and Research Findings

• Study on Antimicrobial Activity :
  • A study evaluated the antimicrobial efficacy of various pyridine derivatives against Staphylococcus aureus and Escherichia coli. Results indicated a notable inhibition zone for certain derivatives, suggesting potential for further exploration of 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid in antimicrobial applications.
• Anti-inflammatory Research :
  • A comparative study assessed the anti-inflammatory effects of several pyridine-based compounds in animal models. The results showed a significant reduction in inflammation markers, indicating that 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid may exhibit similar properties.
• Antitumor Activity Assessment :
  • In vitro tests on cancer cell lines revealed that certain pyridine derivatives induced apoptosis in tumor cells. This suggests that 6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid could be investigated for its potential anticancer properties.

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Mechanism
Pyridine Derivative A	Antimicrobial	Enzyme inhibition
Pyridine Derivative B	Anti-inflammatory	Cytokine modulation
Pyridine Derivative C	Antitumor	Apoptosis induction

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Pyridine Derivatives

Compound Name	Substituents (Position)	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Key Distinctions
6-(Cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid	2-methyl, 6-(cyclopropylmethoxy)	C₁₂H₁₃NO₃	1019546-29-2	219.24	Reference compound; cyclopropylmethoxy enhances lipophilicity and metabolic stability.
6-Cyclopropyl-2-methylpyridine-3-carboxylic acid hydrochloride	2-methyl, 6-cyclopropyl, HCl salt	C₁₀H₁₂ClNO₂	1820686-11-0	213.66	Replaces cyclopropylmethoxy with cyclopropyl; hydrochloride salt improves aqueous solubility.
2-Hydroxy-6-methylpyridine-3-carboxylic acid	2-hydroxy, 6-methyl	C₇H₇NO₃	67004-25-3	153.14	Hydroxy group increases polarity but reduces stability due to susceptibility to oxidation.
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid	2-methyl, 6-(4-bromophenyl)	C₁₃H₁₀BrNO₂	N/A	292.13	Bulky bromophenyl group introduces steric hindrance and hydrophobicity.
6-(2-Methylpropoxy)pyridine-3-carboxylic acid	6-(isobutoxy)	C₁₀H₁₃NO₃	N/A	195.21	Isobutoxy substituent alters electronic effects compared to cyclopropylmethoxy.

Key Research Findings

Synthetic Utility : Cyclopropylmethoxy groups are frequently employed in catalytic hydrogenation reactions (e.g., Pd/C-mediated reductions), as seen in the synthesis of benzofuran derivatives . This suggests that the target compound’s cyclopropylmethoxy group may confer similar reactivity in multi-step syntheses.

In contrast, the bromophenyl analogue (clogP ~3.1) may exhibit reduced solubility, limiting its utility in aqueous environments.

Stability : Cyclopropylmethoxy derivatives demonstrate superior oxidative stability over hydroxy-substituted counterparts, which are prone to degradation under acidic or enzymatic conditions .

Steric Effects : The cyclopropylmethoxy group introduces moderate steric bulk, whereas the bromophenyl substituent in 6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid significantly hinders ring functionalization .